Cas no 1506180-09-1 (Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 1506180-09-1
• MF: C₁₄H₁₇BrClNO₂
• MW: 346.647282361984
• CID: 5618787
• PubChem ID: 82490351
• Update Time: 2025-10-29

Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28298022
• tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 1506180-09-1
• Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C14H17BrClNO2/c1-14(2,3)19-13(18)17-6-4-5-9-7-10(15)8-11(16)12(9)17/h7-8H,4-6H2,1-3H3
• InChI Key： MCPZKYAGFBTEMT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CCCN2C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 345.01312g/mol
• Monoisotopic Mass: 345.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Introduction to Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 1506180-09-1)

Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 1506180-09-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic structures that have been widely studied for their potential biological activities. The presence of both bromo and chloro substituents on the quinoline ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structural features of Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate contribute to its versatility in chemical transformations. The tert-butyl group provides a sterically hindered environment, which can influence the regioselectivity of reactions, while the carboxylate moiety allows for further functionalization through esterification or amidation processes. These properties make it an attractive building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in various pharmacological applications. For instance, studies have shown that certain tetrahydroquinolines exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate is particularly noteworthy as it may confer unique biological activities that are not observed with other derivatives.

The synthesis of Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The bromination and chlorination steps are critical and must be carefully optimized to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents at specific positions on the quinoline ring.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have leveraged its structural framework to design molecules with enhanced pharmacokinetic profiles and improved target binding affinity. For example, modifications to the tert-butyl group have been explored to enhance solubility and metabolic stability, while changes to the bromo and chloro substituents have been investigated to modulate receptor interactions.

The role of computational chemistry in the study of Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of this compound with biological targets such as enzymes and receptors. These predictions provide valuable insights into its potential therapeutic effects and help guide the design of next-generation derivatives.

Recent experimental studies have also highlighted the importance of this compound in medicinal chemistry. For instance, a series of derivatives has been synthesized and tested for their ability to inhibit specific enzymes involved in cancer progression. The results suggest that certain analogs exhibit potent activity with minimal side effects, making them promising candidates for further development.

The future prospects for Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate are vast. As our understanding of molecular interactions continues to evolve, new opportunities will arise for its application in drug discovery and development. Collaborative efforts between synthetic chemists and biologists will be essential in harnessing its full potential and translating laboratory findings into clinical applications.

In conclusion, Tert-butyl 6-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents. With ongoing research and innovation, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.